Cas no 1006451-39-3 (N-(1-ethyl-1H-pyrazol-5-yl)methylaniline)

• Product Name: N-(1-ethyl-1H-pyrazol-5-yl)methylaniline
• CAS No: 1006451-39-3
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5185479
• PubChem ID: 19619262
• Update Time: 2026-03-05

N-(1-ethyl-1H-pyrazol-5-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-methanamine, 1-ethyl-N-phenyl-
• N-(1-ethyl-1H-pyrazol-5-yl)methylaniline

• Inchi： 1S/C12H15N3/c1-2-15-12(8-9-14-15)10-13-11-6-4-3-5-7-11/h3-9,13H,2,10H2,1H3
• InChI Key： ANCFLDGKJYRPNK-UHFFFAOYSA-N
• SMILES： N1(CC)C(CNC2=CC=CC=C2)=CC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(1-ethyl-1H-pyrazol-5-yl)methylaniline

N-(1-Ethyl-1H-Pyrazol-5-Yl)Methylaniline: A Comprehensive Overview

N-(1-Ethyl-1H-Pyrazol-5-Yl)Methylaniline, also known by its CAS number 1006451-39-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic amines, specifically featuring a pyrazole ring substituted with an ethyl group and an aniline moiety. The structure of this compound is characterized by the presence of a pyrazole ring, which is a five-membered aromatic ring containing two nitrogen atoms at positions 1 and 3. The ethyl substitution at position 1 of the pyrazole ring, along with the methylene group linking to the aniline moiety, contributes to its unique chemical properties and reactivity.

The synthesis of N-(1-Ethyl-1H-Pyrazol-5-Yl)Methylaniline typically involves multi-step organic reactions, often starting from readily available starting materials such as ethylamine and aniline derivatives. The formation of the pyrazole ring is a critical step in this synthesis, often achieved through cyclization reactions under specific conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

One of the most notable applications of N-(1-Ethyl-1H-Pyrazol-5-Yl)Methylaniline is in the field of drug discovery. Its unique structure makes it a promising candidate for various pharmacological applications, including as a potential lead compound for anti-inflammatory, antitumor, and antimicrobial agents. Researchers have demonstrated that this compound exhibits significant biological activity in vitro, particularly in modulating key enzymes and signaling pathways involved in disease progression.

Recent studies have also explored the use of N-(1-Ethyl-1H-Pyrazol-5-Yl)Methylaniline as a building block for more complex molecular architectures. For instance, its ability to undergo further functionalization has led to the development of novel bioactive molecules with enhanced therapeutic potential. These findings underscore the versatility of this compound in both academic research and industrial applications.

In terms of physical properties, N-(1-Ethyl-1H-Pyrazol-5-Yl)Methylaniline is typically a crystalline solid with a melting point in the range of 200–220°C. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, making it suitable for various solution-based reactions. The compound's stability under ambient conditions is generally good, though it may degrade under harsh acidic or basic conditions.

The growing interest in N-(1-Ethyl-1H-Pyrazol-5-Yl)Methylaniline can be attributed to its role as a versatile intermediate in organic synthesis. Its ability to participate in diverse reaction mechanisms, including nucleophilic aromatic substitution, Michael addition, and click chemistry, has made it a valuable tool for chemists seeking to construct complex molecular frameworks.

In conclusion, N-(1-Ethyl-1H-Pyrazol-5-Yl)Methylaniline (CAS No. 1006451-39-3) stands out as a significant compound with wide-ranging applications in chemistry and pharmacology. Its unique structure, coupled with its favorable chemical properties, positions it as a key player in both fundamental research and industrial development.